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Compound of Interest

Compound Name: 1,1-Diphenylethane

Cat. No.: B1196317 Get Quote

Introduction

1,1-Diphenylethane is a colorless, liquid organic compound at room temperature with a

distinctive aromatic odor.[1] It serves as a valuable intermediate in various organic syntheses

and as a solvent.[1] Due to its high boiling point at atmospheric pressure, reported to be

between 269°C and 273°C, purification by traditional distillation methods can be challenging

and may lead to thermal decomposition of the product.[2][3][4] Vacuum distillation is a highly

effective technique for purifying such high-boiling-point compounds.[5][6] By reducing the

pressure within the distillation apparatus, the boiling point of the substance is significantly

lowered, allowing for distillation to occur at a more moderate temperature.[5][7][8] This method

minimizes the risk of thermal degradation, leading to a higher purity of the final product.[5] This

application note provides a detailed protocol for the purification of 1,1-diphenylethane using

vacuum distillation, suitable for researchers in organic chemistry and drug development.

Principle of Vacuum Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. By reducing the pressure in the distillation apparatus using a vacuum

pump, the temperature required to reach the boiling point is lowered.[5][6] This principle is

particularly advantageous for compounds like 1,1-diphenylethane that are prone to

decomposition at elevated temperatures.
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1. Materials and Equipment

Chemicals:

Crude 1,1-diphenylethane

Boiling chips or a magnetic stir bar

Vacuum grease

Dry ice and acetone or isopropanol for the cold trap

Glassware and Equipment:

Round-bottom flask (appropriately sized for the volume of crude product)

Short path distillation head with a condenser and vacuum connection

Thermometer and thermometer adapter

Receiving flask(s)

Heating mantle with a stirrer

Laboratory jack

Clamps and stands to secure the apparatus

Vacuum pump (capable of reaching at least 8 mmHg)

Manometer or vacuum gauge

Cold trap

Thick-walled vacuum tubing

2. Pre-Distillation Setup
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Glassware Preparation: Ensure all glassware is clean and thoroughly dried to prevent

contamination and bumping.

Apparatus Assembly:

Assemble the vacuum distillation apparatus as depicted in the workflow diagram. Securely

clamp the distillation flask and the receiving flask.

Lightly grease all ground glass joints to ensure a good seal.

Place a magnetic stir bar or boiling chips in the distillation flask to ensure smooth boiling.

Insert the thermometer into the adapter, ensuring the top of the bulb is level with the side

arm of the distillation head leading to the condenser.

Connect the condenser to a circulating water bath, with water entering at the bottom and

exiting at the top.

Connect the vacuum outlet of the distillation apparatus to a cold trap, and then to the

vacuum pump, using thick-walled tubing. The cold trap is essential to protect the vacuum

pump from corrosive vapors.

Place the distillation flask in the heating mantle, supported by a lab jack.

3. Distillation Procedure

Charging the Flask: Charge the distillation flask with the crude 1,1-diphenylethane, filling it

to no more than two-thirds of its capacity.

Initiating Vacuum: Turn on the cooling water to the condenser. Begin to slowly and carefully

apply the vacuum. The pressure should gradually decrease. Monitor the system for any

leaks.

Heating: Once the desired vacuum level is achieved (e.g., approximately 8 mmHg), begin to

gently heat the distillation flask using the heating mantle. If using a stirrer, ensure it is

rotating at a steady rate.

Fraction Collection:
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Observe the mixture for the onset of boiling. As the vapor rises, the temperature on the

thermometer will increase and then stabilize.

Collect any initial low-boiling fractions in a separate receiving flask. These may contain

residual solvents or more volatile impurities.

When the temperature stabilizes at the boiling point of 1,1-diphenylethane at the applied

pressure (approximately 127°C at 8 mmHg), switch to a clean receiving flask to collect the

purified product.[9]

Continue distillation until only a small amount of residue remains in the distillation flask. Do

not distill to dryness to avoid the formation of potentially explosive peroxides and charring

of the residue.

Shutdown:

Turn off the heating mantle and allow the system to cool under vacuum.

Once the apparatus has cooled to room temperature, slowly and carefully vent the system

to atmospheric pressure.

Turn off the vacuum pump and the condenser water flow.

Disassemble the apparatus and transfer the purified 1,1-diphenylethane to a clean,

labeled storage container.

4. Safety Precautions

Always perform vacuum distillation in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and gloves.

Inspect all glassware for cracks or defects before use, as they can implode under vacuum.

Use a safety shield around the apparatus.

Never heat a closed system. Ensure the system is under vacuum before heating begins.
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Be aware that 1,1-diphenylethane vapors may form explosive mixtures with air.[4]

Data Presentation
Table 1: Physical Properties and Distillation Data for 1,1-Diphenylethane

Property Value Reference(s)

Molecular Formula C₁₄H₁₄ [1][2]

Molecular Weight 182.27 g/mol [2][10]

Appearance Colorless liquid/oil [1]

Density ~1.0 g/cm³ [3]

Melting Point -18 °C [2][3]

Boiling Point (Atmospheric

Pressure)
269-273 °C [2][3][4]

Boiling Point (Under Vacuum) 126-129 °C @ 8 mmHg [9][11]

Refractive Index ~1.57 [2][12]
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Caption: Workflow for the purification of 1,1-diphenylethane by vacuum distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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